Cas no 2870652-23-4 (3-Azetidinecarboxylic acid, 3-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-1-(2,2,2-trifluoroacetyl)- )

• Product Name: 3-Azetidinecarboxylic acid, 3-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-1-(2,2,2-trifluoroacetyl)-
• CAS No: 2870652-23-4
• MF: C₁₁H₁₄F₃NO₅
• MW: 297.227774143219
• CID: 5563159
• Update Time: 2025-06-18

3-Azetidinecarboxylic acid, 3-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-1-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(Tetrahydro-4-hydroxy-2H-pyran-4-yl)-1-(2,2,2-trifluoroacetyl)-3-azetidinecarboxylic acid (ACI)
• 3-Azetidinecarboxylic acid, 3-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-1-(2,2,2-trifluoroacetyl)-

• Inchi： 1S/C11H14F3NO5/c12-11(13,14)7(16)15-5-9(6-15,8(17)18)10(19)1-3-20-4-2-10/h19H,1-6H2,(H,17,18)
• InChI Key： XQOUERUIXUYGCE-UHFFFAOYSA-N
• SMILES： O=C(C1(CN(C(C(F)(F)F)=O)C1)C1(CCOCC1)O)O

Additional information on 3-Azetidinecarboxylic acid, 3-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-1-(2,2,2-trifluoroacetyl)-

Introduction to 3-Azetidinecarboxylic acid, 3-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-1-(2,2,2-trifluoroacetyl)- (CAS No. 2870652-23-4)

The compound 3-Azetidinecarboxylic acid, 3-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-1-(2,2,2-trifluoroacetyl)-, identified by its CAS number 2870652-23-4, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure combines a variety of functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both azetidine and tetrahydro-4-hydroxy-2H-pyran moieties, coupled with the acetyl trifluoro derivative, positions this compound as a promising candidate for further investigation in drug discovery and therapeutic applications.

At the core of this compound's design lies the azetidine ring system, a saturated heterocycle with a five-membered structure containing two nitrogen atoms. This framework is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive molecules due to its ability to mimic natural amino acid structures and interact with biological targets. The substitution pattern in this compound, particularly the 3-(tetrahydro-4-hydroxy-2H-pyran-4-yl) moiety, introduces additional complexity and functionality. The tetrahydro-4-hydroxy-2H-pyran ring not only enhances the molecule's solubility and bioavailability but also provides a hydroxyl group that can participate in hydrogen bonding interactions, crucial for binding affinity and specificity to biological receptors.

The 1-(2,2,2-trifluoroacetyl) group further enriches the compound's chemical profile by introducing fluorine atoms into the molecular structure. Fluorine substitution is a well-established strategy in drug design, often employed to improve metabolic stability, binding affinity, and pharmacokinetic properties. The trifluoroacetyl group specifically can enhance lipophilicity while maintaining water solubility, making it an attractive modification for developing orally active compounds. This combination of structural features makes 3-Azetidinecarboxylic acid, 3-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-1-(2,2,2-trifluoroacetyl)- (CAS No. 2870652-23-4) a multifaceted molecule with potential applications across various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The integration of machine learning algorithms has allowed for the rapid screening of virtual libraries containing compounds like 3-Azetidinecarboxylic acid, 3-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-1-(2,2,2-trifluoroacetyl)-, identifying potential hits that may interact with specific targets relevant to diseases such as cancer, inflammation, and neurological disorders. These computational approaches have significantly accelerated the drug discovery process by reducing the reliance on traditional high-throughput screening methods.

In parallel, experimental studies have begun to explore the pharmacological properties of this compound. Initial in vitro assays have shown promising results regarding its interaction with enzymes and receptors involved in critical biological pathways. For instance, researchers have observed potential inhibitory effects on certain kinases and proteases that are implicated in tumor growth and progression. Additionally, the hydroxyl group within the tetrahydro-4-hydroxy-2H-pyran moiety has been identified as a key interaction point with cellular receptors, suggesting that this compound may exhibit selective targeting properties.

The trifluoroacetyl group has also been investigated for its role in modulating the compound's pharmacokinetic profile. Studies have demonstrated that fluorinated derivatives can exhibit improved bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation. This characteristic is particularly valuable for developing long-lasting therapeutic agents that require fewer dosing regimens. Furthermore, the azetidine ring itself has been explored for its potential as an anti-inflammatory agent. Several analogs of azetidine have shown significant activity in reducing inflammation by inhibiting key mediators such as cyclooxygenase (COX) enzymes and lipoxygenase pathways.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 3-Azetidinecarboxylic acid, 3-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-1-(2,2,2-trifluoroacetyl)- (CAS No. 2870652-23-4) are poised to play a pivotal role in next-generation drug development. The combination of structural innovation and advanced computational techniques ensures that such molecules will remain at the forefront of medicinal chemistry research. Future studies may focus on optimizing synthetic routes to improve yield and scalability while exploring novel derivatives that could enhance therapeutic efficacy.

The integration of interdisciplinary approaches—combining organic synthesis with bioinformatics and structural biology—has been instrumental in advancing our understanding of how these complex molecules function at the molecular level. By leveraging cutting-edge technologies such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can elucidate detailed structures of protein-ligand complexes formed by compounds like 3-Azetidinecarboxylic acid, providing insights into their mechanism of action. These structural insights are critical for designing next-generation drugs that are both potent and selective.

Moreover，the pharmaceutical industry is increasingly recognizing the importance of sustainable drug development practices. Compounds like 3-Azetidinecarboxylic acid offer an excellent example of how structural innovation can lead to environmentally friendly alternatives by minimizing waste during synthesis and reducing toxic byproducts through green chemistry principles. As regulatory agencies continue to emphasize sustainability in drug manufacturing processes，these advancements will be essential for ensuring that future therapeutics meet both efficacy and environmental standards.

In conclusion,3-Azetidinecarboxylic acid, 3-(tetrahydro - 4 - hydroxy - 2 H - pyran - 4 - yl) - 1 - ( 2 , 2 , 22 - trifluoroacetyl) - (CAS No . 28706522344 ) represents a significant contribution to modern medicinal chemistry . Its unique structural features , combined with promising preliminary biological data , position it as a valuable asset in ongoing efforts to develop novel therapeutics . As research progresses , further exploration into its pharmacological properties will undoubtedly yield exciting breakthroughs with implications for treating some of today's most challenging diseases .